Cas no 62584-31-0 (Benzonitrile, 4-amino-3,5-bis(trifluoromethyl)-)

Benzonitrile, 4-amino-3,5-bis(trifluoromethyl)- structure
62584-31-0 structure
Product Name:Benzonitrile, 4-amino-3,5-bis(trifluoromethyl)-
CAS No:62584-31-0
MF:C9H4F6N2
MW:254.131882667542
MDL:MFCD04972849
CID:439172
PubChem ID:22625190
Update Time:2025-04-19

Benzonitrile, 4-amino-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-amino-3,5-bis(trifluoromethyl)-
    • 4-amino-3,5-bis(trifluoromethyl)benzonitrile
    • 4-amino-3,5-bis-trifluoromethyl-benzonitrile
    • SCHEMBL3303202
    • 62584-31-0
    • 3,5-Bis(trifluoromethyl)-4-aminobenzonitrile
    • DTXSID40627053
    • MFCD04972849
    • MDL: MFCD04972849
    • Inchi: 1S/C9H4F6N2/c10-8(11,12)5-1-4(3-16)2-6(7(5)17)9(13,14)15/h1-2H,17H2
    • InChI Key: LAOYKZXANJZURG-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)C=C(C(F)(F)F)C=1N)(F)F

Computed Properties

  • Exact Mass: 254.02792
  • Monoisotopic Mass: 254.02786711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81

Benzonitrile, 4-amino-3,5-bis(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB147348-1 g
3,5-Bis(trifluoromethyl)-4-aminobenzonitrile; .
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1 g
€675.00 2023-07-20
abcr
AB147348-5 g
3,5-Bis(trifluoromethyl)-4-aminobenzonitrile; .
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3,5-Bis(trifluoromethyl)-4-aminobenzonitrile; .
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abcr
AB147348-5g
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